Cas no 1804489-84-6 (3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine
• CAS No: 1804489-84-6
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4872271
• Update Time: 2025-06-10

3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-6(8)5(7(9)10)4(2-11-3)12(13)14/h2,7H,1H3
• InChI Key： NUOFKMWFJUKFBV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine

Introduction to 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1804489-84-6)

3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine, identified by its CAS number 1804489-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of molecules known for their diverse biological activities and utility in synthetic chemistry. The structural features of 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine, particularly the presence of a chloro substituent, a difluoromethyl group, and a methyl group, contribute to its unique reactivity and potential applications in drug discovery and material science.

The significance of this compound lies in its versatility as a building block in medicinal chemistry. The nitro group in the pyridine ring enhances its functionality, allowing for further chemical modifications that can tailor its pharmacological properties. Recent studies have highlighted the role of nitropyridines in the development of novel therapeutic agents, particularly those targeting inflammatory and infectious diseases. The 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine structure provides a scaffold that can be modified to achieve specific biological effects, making it a valuable intermediate in synthetic pathways.

In the realm of agrochemicals, this compound has shown promise as a precursor for developing new pesticides and herbicides. The difluoromethyl group is particularly noteworthy, as it is often associated with increased metabolic stability and bioavailability in agrochemical formulations. Researchers have been exploring its potential in creating compounds that exhibit enhanced efficacy against resistant strains of pests while maintaining environmental safety. The chloro substituent further contributes to the compound's reactivity, enabling it to participate in various synthetic transformations that can lead to novel agrochemical products.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine for potential drug candidates. Machine learning models have been trained to predict the biological activity of nitropyridine derivatives, streamlining the drug discovery process. These models take into account various structural features, including the positions and types of substituents, to predict how a compound might interact with biological targets. The inclusion of 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine in such databases has provided valuable insights into its potential as a lead compound for further development.

The synthesis of 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the addition of fluorinated groups often necessitates specialized fluorination techniques. The presence of both electron-withdrawing and electron-donating groups in the molecule makes it a challenging yet rewarding subject for synthetic chemists. Researchers have reported novel synthetic routes that improve yield and purity, making it more accessible for industrial applications.

In addition to its pharmaceutical and agrochemical applications, 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine has found utility in material science. Its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The ability to modify its structure allows researchers to fine-tune its electronic characteristics, making it suitable for various optoelectronic devices. Recent studies have demonstrated its potential in creating more efficient light-emitting materials, which could revolutionize display technology.

The environmental impact of using 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine is also an area of growing interest. As regulatory agencies continue to impose stricter guidelines on chemical usage, researchers are focusing on developing greener synthetic methods. These methods aim to minimize waste and reduce the use of hazardous reagents without compromising yield or purity. The development of sustainable synthetic routes for this compound is crucial for ensuring its long-term viability in industrial applications.

Collaborative efforts between academia and industry have been instrumental in advancing the research on 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine. Such partnerships facilitate the sharing of knowledge and resources, leading to faster innovation cycles. Industry leaders are investing heavily in research programs aimed at discovering new applications for this compound, while academic institutions are contributing through fundamental research that expands our understanding of its properties and potential uses.

Looking ahead, the future prospects for 3-Chloro-4-(difluoromethyl)-2-methyl-5-nitropyridine appear promising. Continued research efforts are expected to uncover new applications across multiple industries, from pharmaceuticals to materials science. Advances in synthetic chemistry and computational biology will further enhance our ability to develop derivatives with tailored properties. As our understanding of this compound grows, so too will its importance in addressing global challenges related to health, agriculture, and technology.